Cas no 1270051-21-2 ((3S)-3-AMINO-3-(3-CYCLOPENTYLOXYPHENYL)PROPANOIC ACID)

(3S)-3-Amino-3-(3-cyclopentyloxyphenyl)propanoic acid is a chiral non-proteinogenic amino acid derivative featuring a cyclopentyloxy-substituted phenyl group. Its stereospecific (S)-configuration ensures high enantiopurity, making it valuable for asymmetric synthesis and pharmaceutical applications. The cyclopentyloxy moiety enhances lipophilicity, potentially improving membrane permeability in bioactive compounds. This intermediate is particularly useful in peptidomimetics and drug discovery, where its rigid aromatic-cyclopentyl structure can contribute to targeted receptor interactions. The carboxylic acid and amino functional groups offer versatile reactivity for further derivatization, such as amide bond formation or salt preparation. Its well-defined structure supports reproducible results in medicinal chemistry research and development.

(3S)-3-AMINO-3-(3-CYCLOPENTYLOXYPHENYL)PROPANOIC ACID structure

1270051-21-2 structure

Product Name:(3S)-3-AMINO-3-(3-CYCLOPENTYLOXYPHENYL)PROPANOIC ACID

CAS No:1270051-21-2

MF:C₁₄H₁₉NO₃

MW:249.305564165115

CID:5589815

PubChem ID:145708639

Update Time:2025-10-29

(3S)-3-AMINO-3-(3-CYCLOPENTYLOXYPHENYL)PROPANOIC ACID Chemical and Physical Properties

Names and Identifiers

- (3S)-3-AMINO-3-(3-CYCLOPENTYLOXYPHENYL)PROPANOIC ACID
- Benzenepropanoic acid, β-amino-3-(cyclopentyloxy)-, (βS)-
- 1270051-21-2
- N16410
- (3S)-3-AMINO-3-(3-CYCLOPENTYLOXYPHENYL)PROPANOICACID
- Inchi： 1S/C14H19NO3/c15-13(9-14(16)17)10-4-3-7-12(8-10)18-11-5-1-2-6-11/h3-4,7-8,11,13H,1-2,5-6,9,15H2,(H,16,17)/t13-/m0/s1
- InChI Key： KTGUXFWBRACTHS-ZDUSSCGKSA-N
- SMILES： O(C1CCCC1)C1C=CC=C([C@@H](N)CC(=O)O)C=1

Computed Properties

Exact Mass: 249.13649347g/mol
Monoisotopic Mass: 249.13649347g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 5
Complexity: 276
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.7
Topological Polar Surface Area: 72.6Å²

Experimental Properties

Density: 1.206±0.06 g/cm3(Predicted)
Boiling Point: 417.7±40.0 °C(Predicted)
pka: 3?+-.0.10(Predicted)

(3S)-3-AMINO-3-(3-CYCLOPENTYLOXYPHENYL)PROPANOIC ACID Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1794925-1g	(3S)-3-amino-3-(3-cyclopentyloxyphenyl)propanoic acid	1270051-21-2	98%	1g	￥4313.00	2024-08-09

(3S)-3-AMINO-3-(3-CYCLOPENTYLOXYPHENYL)PROPANOIC ACID Related Literature

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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Additional information on (3S)-3-AMINO-3-(3-CYCLOPENTYLOXYPHENYL)PROPANOIC ACID

Comprehensive Overview of (3S)-3-AMINO-3-(3-CYCLOPENTYLOXYPHENYL)PROPANOIC ACID (CAS No. 1270051-21-2)

(3S)-3-AMINO-3-(3-CYCLOPENTYLOXYPHENYL)PROPANOIC ACID is a chiral amino acid derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a cyclopentyloxy group attached to a phenyl ring, makes it a valuable intermediate for drug discovery. The compound's CAS No. 1270051-21-2 ensures precise identification in scientific databases, catering to researchers seeking high-purity reagents for targeted applications.

In recent years, the demand for chiral building blocks like (3S)-3-AMINO-3-(3-CYCLOPENTYLOXYPHENYL)PROPANOIC ACID has surged due to their role in developing enantioselective drugs. This aligns with the growing interest in personalized medicine and small-molecule therapeutics, frequently searched topics in AI-driven literature reviews. The compound's stereospecificity (3S configuration) is critical for interactions with biological targets, a hot topic in computational chemistry and molecular docking studies.

The cyclopentyloxy moiety in this compound enhances lipophilicity, a property often explored in drug permeability and blood-brain barrier penetration research—key areas in neurodegenerative disease studies. Researchers investigating G-protein-coupled receptors (GPCRs) or enzyme inhibitors may find this compound particularly relevant, as its structure mimics natural ligands.

Synthetic routes to CAS 1270051-21-2 typically involve asymmetric hydrogenation or enzymatic resolution, methods trending in green chemistry discussions. Analytical techniques like HPLC chiral separation and NMR stereochemical analysis are essential for quality control, addressing common queries about compound characterization in peer-reviewed journals.

From a commercial perspective, suppliers of (3S)-3-AMINO-3-(3-CYCLOPENTYLOXYPHENYL)PROPANOIC ACID must address FAQs regarding storage conditions (typically -20°C under inert gas) and solubility profiles (DMSO/methanol). These details are crucial for experimental reproducibility—a major concern in open science initiatives.

In conclusion, 1270051-21-2 represents a sophisticated tool for medicinal chemists exploring structure-activity relationships (SAR). Its combination of rigid cyclopentyl and flexible propanoic acid groups offers unique opportunities in bioisostere design, making it a recurring subject in patent literature and preclinical research publications.